seco-(8,9)-Buspirone Carboxylic Acid
seco-(8,9)-Buspirone Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
257877-46-6
VCID:
VC0048937
InChI:
InChI=1S/C21H33N5O3.ClH/c27-18(16-21(17-19(28)29)6-1-2-7-21)22-8-3-4-11-25-12-14-26(15-13-25)20-23-9-5-10-24-20;/h5,9-10H,1-4,6-8,11-17H2,(H,22,27)(H,28,29);1H
SMILES:
C1CCC(C1)(CC(=O)NCCCCN2CCN(CC2)C3=NC=CC=N3)CC(=O)O.Cl
Molecular Formula:
C21H34ClN5O3
Molecular Weight:
439.985
seco-(8,9)-Buspirone Carboxylic Acid
CAS No.: 257877-46-6
Reference Standards
VCID: VC0048937
Molecular Formula: C21H34ClN5O3
Molecular Weight: 439.985
| CAS No. | 257877-46-6 |
|---|---|
| Product Name | seco-(8,9)-Buspirone Carboxylic Acid |
| Molecular Formula | C21H34ClN5O3 |
| Molecular Weight | 439.985 |
| IUPAC Name | 2-[1-[2-oxo-2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butylamino]ethyl]cyclopentyl]acetic acid;hydrochloride |
| Standard InChI | InChI=1S/C21H33N5O3.ClH/c27-18(16-21(17-19(28)29)6-1-2-7-21)22-8-3-4-11-25-12-14-26(15-13-25)20-23-9-5-10-24-20;/h5,9-10H,1-4,6-8,11-17H2,(H,22,27)(H,28,29);1H |
| Standard InChIKey | DONUUCHXRRGFRQ-UHFFFAOYSA-N |
| SMILES | C1CCC(C1)(CC(=O)NCCCCN2CCN(CC2)C3=NC=CC=N3)CC(=O)O.Cl |
| Synonyms | 1-[2-oxo-2-[[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]amino]ethyl]-cyclopentaneacetic Acid Hydrochloride; 1-[2-oxo-2-[[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]amino]ethyl]-cyclopentaneacetic Acid Monohydrochloride |
| PubChem Compound | 129318580 |
| Last Modified | Nov 11 2021 |
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